![molecular formula C15H27ClN2O2 B3845376 N~1~-1-adamantyl-N~2~-(3-hydroxypropyl)glycinamide hydrochloride](/img/structure/B3845376.png)
N~1~-1-adamantyl-N~2~-(3-hydroxypropyl)glycinamide hydrochloride
Description
N1-1-adamantyl-N~2~-(3-hydroxypropyl)glycinamide hydrochloride is a chemical compound with the molecular formula C15H27ClN2O2 . It is a type of N-adamantylated amide, a class of compounds that have been synthesized from 1-adamantyl nitrate .
Synthesis Analysis
The synthesis of N-adamantylated amides, such as N1-1-adamantyl-N~2~-(3-hydroxypropyl)glycinamide hydrochloride, has been carried out in sulfuric acid media . The reactions involved the use of 1-adamantyl nitrate and nitrogen-containing nucleophiles . This method has been found useful for the preparation of antiviral drugs .Molecular Structure Analysis
The molecular structure of N1-1-adamantyl-N~2~-(3-hydroxypropyl)glycinamide hydrochloride is characterized by an adamantyl group and an amide group . The adamantyl group is a bulky, three-dimensional structure that is part of the compound’s core .Chemical Reactions Analysis
N-adamantylated amides can undergo various chemical transformations. For instance, they can be synthesized by reactions of N-(1-adamantyl)-2-chloroacetamide with nitrogen-containing nucleophiles . These reactions have been carried out in sulfuric acid media, which allows for the generation of a carbocation capable of attacking the lone electron pair in the nitrogen-containing nucleophile .Future Directions
The future directions in the research of N1-1-adamantyl-N~2~-(3-hydroxypropyl)glycinamide hydrochloride and similar compounds could involve the development of convenient methods for introducing an NH group into the adamantane core via carbocation transformations . Additionally, the synthesis of new cage aminoamides and the exploration of their potential biological activity could be another promising direction .
Properties
IUPAC Name |
N-(1-adamantyl)-2-(3-hydroxypropylamino)acetamide;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O2.ClH/c18-3-1-2-16-10-14(19)17-15-7-11-4-12(8-15)6-13(5-11)9-15;/h11-13,16,18H,1-10H2,(H,17,19);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMNRIZIWECYTLQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NC(=O)CNCCCO.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H27ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.84 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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